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Compound of Interest

Des(1-cyclohexanol) Venlafaxine-
dé

Cat. No.: B589846

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Des(1-cyclohexanol) Venlafaxine-d6, a
deuterated analog of a venlafaxine impurity. This document is intended for researchers,
scientists, and drug development professionals, offering key data, experimental protocols, and
relevant biological context to support its application in analytical and research settings.

Compound Identification and Properties

Des(1-cyclohexanol) Venlafaxine-d6 is the deuterium-labeled form of Des(1-cyclohexanol)
Venlafaxine.[1] It serves as an internal standard for the quantitative analysis of venlafaxine and
its related compounds by mass spectrometry.[1] The incorporation of six deuterium atoms
provides a distinct mass shift, facilitating accurate quantification in complex biological matrices.

Table 1: Chemical and Physical Properties
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Property Value Reference
CAS Number 1330046-00-8 [2]
Molecular Formula C11H11DsNO [2]
Molecular Weight 185.30 g/mol [2]

4-Methoxy-N,N-(dimethyl-
d6)benzeneethanamine, p-
Methoxy-N,N-(dimethyl-
d6)phenethylamine, N,N-

Synonyms )
(Dimethyl-d6)-2-(p-
anisyl)ethylamine, N,N-
(Dimethyl-d6)-4-
methoxyphenethylamine
Appearance Clear Colourless Qil
Storage 2-8°C Refrigerator
Shipping Conditions Ambient

Application in Quantitative Analysis

Des(1-cyclohexanol) Venlafaxine-d6 is primarily utilized as an internal standard in
bioanalytical methods, such as liquid chromatography-tandem mass spectrometry (LC-
MS/MS), for the quantification of venlafaxine and its metabolites in biological samples like
plasma.[1][3][4] The use of a stable isotope-labeled internal standard is the gold standard in
quantitative mass spectrometry as it corrects for variability in sample preparation and
instrument response, leading to high accuracy and precision.[3]

Metabolic Pathway of Venlafaxine

Understanding the metabolism of the parent drug, venlafaxine, is crucial for designing and
interpreting studies involving its analogs. Venlafaxine is extensively metabolized in the liver,
primarily by the cytochrome P450 enzyme CYP2D6, to its major active metabolite, O-
desmethylvenlafaxine (ODV). Minor metabolic pathways include N-demethylation by CYP3A4
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and CYP2C19 to N-desmethylvenlafaxine (NDV), and further metabolism to N,O-
didesmethylvenlafaxine (NODV).

B enlara e D
CYP2D6 (major) Active CYP2C19, CYP2D6, CYP3A4

N,O-didesmethylvenlafaxine (NODV)

CYP3A4, CYP2C19 (minor) CYP2C19, CYP2D6, CYP3A4
N-desmethylvenlafaxine (NDV) }——//'

Click to download full resolution via product page

Caption: Metabolic pathway of Venlafaxine.

Experimental Protocol: Quantitative Analysis of
Venlafaxine in Human Plasma by LC-MS/MS

This section outlines a representative experimental protocol for the quantification of venlafaxine
in human plasma using Des(1-cyclohexanol) Venlafaxine-d6 as an internal standard. This
protocol is based on established methods for venlafaxine analysis.[3][4][5][6]

Materials and Reagents

e Venlafaxine analytical standard

Des(1-cyclohexanol) Venlafaxine-d6 (Internal Standard, 1S)

LC-MS grade acetonitrile, methanol, and water

Formic acid

Drug-free human plasma

Instrumentation

e High-Performance Liquid Chromatography (HPLC) system
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 Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Sample Preparation (Protein Precipitation)

e To 100 pL of plasma sample, add 10 pL of the internal standard working solution (Des(1-
cyclohexanol) Venlafaxine-d6 in methanol).

e Add 300 pL of acetonitrile to precipitate proteins.
e Vortex for 1 minute.
e Centrifuge at 10,000 rpm for 10 minutes.

o Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

o Reconstitute the residue in 100 pL of the mobile phase.

* Inject a portion of the reconstituted sample into the LC-MS/MS system.
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Caption: Workflow for plasma sample preparation.
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LC-MS/MS Conditions

Table 2: Representative LC-MS/MS Parameters

Parameter Condition
LC Column C18 reverse-phase (e.g., 50 x 2.1 mm, 1.8 um)
A: 0.1% Formic acid in waterB: 0.1% Formic
Mobile Phase o o
acid in acetonitrile
) Isocratic or gradient elution, optimized for
Gradient ]
separation
Flow Rate 0.3 - 0.5 mL/min
Injection Volume 5-10puL
lonization Mode Electrospray lonization (ESI), Positive
MS/MS Mode Multiple Reaction Monitoring (MRM)

N Venlafaxine: To be optimizedDes(1-
MRM Transitions ) o
cyclohexanol) Venlafaxine-d6: To be optimized

Note: The specific MRM transitions for venlafaxine and Des(1-cyclohexanol) Venlafaxine-d6
need to be determined by direct infusion of the individual compounds into the mass
spectrometer to identify the precursor ion and the most abundant and stable product ions.

Method Validation

The analytical method should be validated according to regulatory guidelines (e.g., FDA, EMA)
for the following parameters:

Selectivity and Specificity

Linearity and Range

Accuracy and Precision

Matrix Effect
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e Recovery

o Stability (freeze-thaw, short-term, long-term, post-preparative)

Quantitative Data and Quality Control

A Certificate of Analysis (CoA) for a specific lot of Des(1-cyclohexanol) Venlafaxine-d6é would
provide precise quantitative data. While a specific CoA for this compound was not found in the
public domain, Table 3 provides an example of the data typically included for such a standard,

based on a CoA for a related deuterated venlafaxine metabolite.[7]

Table 3: Representative Certificate of Analysis Data

Test Specification Representative Result
Purity (by HPLC) >98% 99.5%
) ) Conforms to structure by 1H-
Chemical Identity Conforms
NMR and MS
Isotopic Purity >98% 99.2%

do: <0.1%, di1: <0.1%, d2:
Isotopic Distribution Report Results <0.19%, ds: <0.1%, da: 0.2%,
ds: 4.5%, de: 95.2%

Concentration (if supplied as a ]
) Report Result 1.00 mg/mL in methanol
solution)

Conclusion

Des(1-cyclohexanol) Venlafaxine-d6 is a critical tool for the accurate quantification of
venlafaxine in biological matrices. Its use as an internal standard in LC-MS/MS methods
ensures the reliability and robustness of bioanalytical data, which is essential for
pharmacokinetic studies, therapeutic drug monitoring, and other applications in drug
development and clinical research. The information and protocols provided in this guide offer a
comprehensive resource for the effective application of this stable isotope-labeled standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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